Methyl 2-chloro-4-methylnicotinate
Cat. No. B1356753
M. Wt: 185.61 g/mol
InChI Key: RJQVQDYEBIHZKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07833939B2
Procedure details
A solution of 1.9 g (10.0 mmoles) of methyl 2-chloro-4-methylnicotinate dissolved in 5.0 ml of THF was gradually added, at −65 to −60° C., to a suspension of 0.4 g (10.0 mmoles) of lithium aluminum hydride in 30 ml of tetrahydrofuran. The mixture was stirred for 30 minutes and at −20° C. for 1 hour to give rise to a reaction. The reaction mixture was poured into water, followed by extraction with ethyl acetate. The resulting organic layer was washed with water and an aqueous sodium chloride solution in this order and then dried over anhydrous magnesium sulfate. The resulting solution was subjected to vacuum distillation to remove the solvent contained therein. The residue was purified by silica gel column chromatography to obtain 0.6 g (yield: 38.2%) of (2-chloro-4-methylpyridin-3-yl)methanol.
Yield
38.2%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:11]=[CH:10][CH:9]=[C:8]([CH3:12])[C:3]=1[C:4](OC)=[O:5].[H-].[Al+3].[Li+].[H-].[H-].[H-].O>C1COCC1>[Cl:1][C:2]1[C:3]([CH2:4][OH:5])=[C:8]([CH3:12])[CH:9]=[CH:10][N:11]=1 |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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1.9 g
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Type
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reactant
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Smiles
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ClC1=C(C(=O)OC)C(=CC=N1)C
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0.4 g
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
|
O1CCCC1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-20 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 30 minutes and at −20° C. for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to give rise
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CUSTOM
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Type
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CUSTOM
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|
Details
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to a reaction
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EXTRACTION
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Type
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EXTRACTION
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Details
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followed by extraction with ethyl acetate
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WASH
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Type
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WASH
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Details
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The resulting organic layer was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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an aqueous sodium chloride solution in this order and then dried over anhydrous magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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The resulting solution was subjected to vacuum distillation
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CUSTOM
|
Type
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CUSTOM
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|
Details
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to remove the solvent
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by silica gel column chromatography
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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ClC1=NC=CC(=C1CO)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.6 g | |
| YIELD: PERCENTYIELD | 38.2% | |
| YIELD: CALCULATEDPERCENTYIELD | 38.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
